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Compound of Interest

5-((4-Chlorophenyl)methyl)-2-
Compound Name:

oxazolidinone
CAS No.: 62825-89-2
Cat. No.: B14522684

Get Quote

\ J

Synthesis, Structural Isomerism, and Application in
Drug Development
Part 1: Executive Technical Summary[1]

Compound ldentity & Disambiguation In the high-precision field of medicinal chemistry,
distinguishing between regioisomers is critical. The user has requested 5-(4-chlorobenzyl)-2-
oxazolidinone. However, the most commercially prevalent isomer with a standard CAS registry
is the 4-substituted variant, used widely as a chiral auxiliary.[1]
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Common Regioisomer (4-
Feature Target Compound (5-Isomer)
Isomer)

5-[(4-chlorophenyl)methyl]-1,3-  4-[(4-chlorophenyl)methyl]-1,3-
IUPAC Name
oxazolidin-2-one oxazolidin-2-one

Not widely indexed (Custom
CAS Number _ 935744-91-5
Intermediate)

Core Scaffold Oxazolidin-2-one Oxazolidin-2-one
] Pharmacophore (Muscle Chiral Auxiliary (Evans
Primary Use o . L
Relaxant/Antibiotic core) Auxiliary derivative)

4-chlorobenzyl epoxide / Allyl- ]
Precursor 4-chlorophenylalanine
4-chlorobenzene

Strategic Insight: While the 4-isomer is a reagent used to make drugs (via stereoselective
alkylation), the 5-isomer structure resembles the core of bioactive oxazolidinones (e.g.,
Metaxalone, Linezolid analogs).[1] This guide will provide the synthesis protocols for both,
ensuring you have the tools to synthesize the specific isomer required for your pharmacophore
exploration.

Part 2: Structural Logic & Synthesis Pathways[1]

The synthesis of oxazolidinones is dictated by the position of the substituent.[1] The 4-
substituted ring is derived from amino acids (preserving chirality), whereas the 5-substituted
ring is typically derived from epoxides or allyl precursors.

Synthesis of the 5-lsomer (Pharmacophore Route)

Objective: Synthesis of 5-(4-chlorobenzyl)-2-oxazolidinone.[1] Mechanism: lodocyclization of
homoallylic carbamates or Epoxide opening.[1]

Protocol A: The Epoxide-Carbamate Route (Self-Validating)

This method ensures the 5-position substitution by leveraging the regiospecific opening of a
terminal epoxide.[1]
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» Starting Material: 2-(4-chlorobenzyl)oxirane (derived from 4-chlorobenzyl chloride +
epichlorohydrin logic or mCPBA oxidation of allyl-4-chlorobenzene).[1]

» Reagents: Ethyl carbamate (Urethane), NaH or Potassium tert-butoxide.[1]
Step-by-Step Methodology:

o Epoxide Formation: React 1-allyl-4-chlorobenzene with m-CPBA in DCM at 0°C. Quench
with saturated

. Isolate 2-(4-chlorobenzyl)oxirane.[1]

e Ring Opening: Dissolve the epoxide (1.0 eq) in dry DMF.[1] Add Ethyl carbamate (1.2 eq)
and catalytic

or NaH (1.1 eq).[1]

o Cyclization: Heat to 80°C for 6 hours. The alkoxide intermediate attacks the carbamate
carbonyl, displacing ethoxide and closing the ring.[1]

 Validation: Monitor by TLC. Disappearance of epoxide (
) and appearance of the more polar oxazolidinone (
)[1]

Synthesis of the 4-lsomer (Auxiliary Route)

Objective: Synthesis of 4-(4-chlorobenzyl)-2-oxazolidinone (CAS 935744-91-5).[1][2]
Mechanism: Reduction of Amino Acid followed by Carbonylation.[1]

Protocol B: The Amino Alcohol Route

¢ Reduction: Start with (L)-4-chlorophenylalanine. Reduce using
or
in THF to yield (S)-2-amino-3-(4-chlorophenyl)-1-propanol.[1]

o Cyclization: Suspend the amino alcohol in diethyl carbonate (solvent/reagent) with catalytic
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.[1] Reflux with a Dean-Stark trap to remove ethanol.[1]

 Purification: Recrystallize from EtOAc/Hexanes.

Part 3: Visualization of Reaction Pathways[1]

The following diagram contrasts the synthetic logic for the 5-isomer versus the 4-isomer,
highlighting the divergence in starting materials.

Target: 4-(4-chlorobenzyl)-2-oxazolidinone (CAS 935744-91-5)
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Figure 1: Divergent synthetic pathways for 5-substituted vs. 4-substituted oxazolidinone
regioisomers.

Part 4: Analytical Profiling & Quality Control[1]

To validate the identity of 5-(4-chlorobenzyl)-2-oxazolidinone, you must distinguish it from the 4-
isomer using NMR.[1] The chemical shift of the proton attached to the chiral center (C5 vs C4)
is the diagnostic key.[1]
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Analytical Method 5-Isomer Signature 4-1somer Signature
Multiplet at 4.6 - 4.9 ppm Multiplet at 3.8 - 4.2 ppm

1H NMR (Methine) p_ PP , P PP
(Deshielded by O) (Shielded by N)
Doublet of doublets Doublet of doublets

1H NMR (CH2-Ar) _ _ _ _
(diastereotopic) (diastereotopic)

13C NMR (C=0) ~158-160 ppm ~158-160 ppm

13C NMR (Chiral C) C5 at ~70-75 ppm (O-linked) C4 at ~50-55 ppm (N-linked)

Mass Spec (ESI) [M+H]+ = 212.0 [M+H]+ = 212.0

Self-Validating Check: If your methine proton signal is below 4.3 ppm, you have likely
synthesized the 4-isomer.[1] For the 5-isomer, the proton is adjacent to the ring oxygen, shifting
it downfield (4.6+ ppm).[1]

Part 5: Applications in Drug Development[1][7]
As a Pharmacophore (5-Isomer)

The 5-substituted oxazolidinone ring is a "privileged scaffold" in medicinal chemistry.[1]

» Antibacterial Activity: Analogous to Linezolid, where the C5 configuration is critical for binding
to the bacterial 50S ribosomal subunit.[1]

e Muscle Relaxants: Structurally related to Metaxalone.[1] The 4-chlorobenzyl group increases
lipophilicity (

), potentially enhancing blood-brain barrier (BBB) penetration compared to phenoxy analogs.

As a Chiral Auxiliary (4-lsomer)

The 4-(4-chlorobenzyl) variant (CAS 935744-91-5) serves as a "Super-Evans" auxiliary.
o Causality: The p-chloro group exerts an electronic effect on the aromatic ring, influencing the

-stacking capability during enolate formation.[1] This can enhance diastereoselectivity in
Evans Aldol or Alkylation reactions compared to the standard benzyl auxiliary.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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